(Z)-3-(5-chloro-2-hydroxyanilino)-2-(4-chlorophenyl)prop-2-enenitrile

• IUPAC Name: (Z)-3-(5-chloro-2-hydroxyanilino)-2-(4-chlorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C15H10Cl2N2O/c16-12-3-1-10(2-4-12)11(8-18)9-19-14-7-13(17)5-6-15(14)20/h1-7,9,19-20H/b11-9+
• InChI Key: KCCBMAKBNRIVLF-PKNBQFBNSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=CNC2=C(C=CC(=C2)Cl)O)C#N)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C(=C/NC2=C(C=CC(=C2)Cl)O)/C#N)Cl
• Molecular Formula: C15H10Cl2N2O
• Molecular Weight: 305.2 g/mol

Description

(Z)-3-(5-chloro-2-hydroxyanilino)-2-(4-chlorophenyl)prop-2-enenitrile, or 5-chloro-2-hydroxy-4-chloroanilinopropenenitrile (5-Cl-2-HO-4-Cl-ANP), is an organic compound with a wide range of applications in scientific research. It is a colorless liquid that is used in many laboratory experiments, and is also known as 5-chloro-2-hydroxy-4-chloroanilinopropenenitrile, 5-chloro-2-hydroxy-4-chloroaniline, and 5-chloro-2-hydroxy-4-chloroanilinopropenenitrile. Its structure and properties make it an ideal compound for use in many scientific research applications.

Scientific Research Applications

Synthesis and Characterization

• Optically Active Derivatives : A study on the synthesis of optically active 4-hydroxyalk-2-enenitriles, which are related to the specified compound, showed good optical and chemical yields. This research highlights the potential for creating optically active derivatives for various applications (Nolcami et al., 1986).
• Structural Analysis : Research on ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate provided insights into its crystalline structure and spectrometric identification, which is crucial for understanding the molecular properties of similar compounds (Johnson et al., 2006).

Biological and Chemical Activity

• Antibacterial Study : A study on novel heterocyclic compounds with a fragment similar to the specified compound revealed good antibacterial activity against various bacterial strains. This suggests potential applications in antibacterial treatments (Mehta, 2016).
• Antiviral Activity : Complexes of certain chalcones, including those with structural similarities to the specified compound, exhibited varied effects on virus infectivity, indicating potential applications in antiviral treatments (Mallikarjun, 2005).

Molecular Structure and Properties

• Non-linear Optical Properties : Research on chalcones structurally related to the specified compound indicated significant non-linear optical responses, which could be beneficial in semiconductor devices (Singh et al., 2012).
• Molecular Docking and Antimicrobial Activity : A study explored the antimicrobial activity and molecular docking of a bioactive molecule structurally similar to the specified compound, showing antifungal and antibacterial effects (Viji et al., 2020).